4-Nitro-N-propyl-N-(pyrrolidin-3-yl)benzene-1-sulfonamide

• Molecular Formula: C13H19N3O4S
• Molecular Weight: 313.37 g/mol
• IUPAC Name: 4-nitro-N-propyl-N-pyrrolidin-3-ylbenzenesulfonamide
• InChI: InChI=1S/C13H19N3O4S/c1-2-9-15(12-7-8-14-10-12)21(19,20)13-5-3-11(4-6-13)16(17)18/h3-6,12,14H,2,7-10H2,1H3
• InChI Key: ROCNQSDRXBAHND-UHFFFAOYSA-N
• Canonical SMILES: CCCN(C1CCNC1)S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Description

4-Nitro-N-propyl-N-(pyrrolidin-3-yl)benzene-1-sulfonamide is a sulfonamide derivative characterized by a nitro (-NO₂) group at the para position of the benzene ring and two distinct substituents on the sulfonamide nitrogen: a propyl chain and a pyrrolidin-3-yl moiety. This structure combines electron-withdrawing (nitro) and sterically bulky (pyrrolidine) features, which may influence its physicochemical properties and biological activity.

Preparation Methods

Pyrrolidine Ring Preparation

The pyrrolidine moiety is synthesized via cyclization of 1,4-diaminobutane or γ-aminobutyric acid derivatives . Key methods include:

• Amino alcohol cyclization : Heating γ-aminobutyric alcohol with HCl yields pyrrolidine hydrochloride.
• Reductive amination : Catalytic hydrogenation of succinimide derivatives using Pd/C or Raney Ni.

Optimization : Cyclization under acidic conditions (pH 2–3) at 80–100°C achieves >85% yield.

Nitration of Benzene Sulfonyl Chloride

4-Nitrobenzenesulfonyl chloride is synthesized via nitration of benzenesulfonyl chloride using:

• Nitrating mixture : Concentrated HNO₃/H₂SO₄ (1:3 v/v) at 0–5°C.
• Reaction time : 2–4 hours, yielding 90–95% pure product.

Safety Note : Exothermic reaction requires rigorous temperature control to prevent decomposition.

Sulfonamide Coupling

The pyrrolidine amine reacts with 4-nitrobenzenesulfonyl chloride under basic conditions:

• Base : N,N-Diisopropylethylamine (DIPEA, 5.0 equiv) in anhydrous dichloromethane (DCM).
• Conditions : Stirring at 25°C for 1 hour, yielding intermediate 4-nitro-N-(pyrrolidin-3-yl)benzenesulfonamide .

Purification : Column chromatography (silica gel, ethyl acetate/hexane 20–40% v/v) achieves >95% purity.

N-Propylation

The secondary amine on pyrrolidine is alkylated using 1-bromopropane :

• Base : Potassium carbonate (K₂CO₃) in acetonitrile.
• Conditions : Reflux at 80°C for 12 hours.
• Yield : ~70–75% after recrystallization (ethanol/water).

Mechanism : SN2 displacement facilitated by polar aprotic solvents.

Reaction Optimization Data

Parameter	Optimal Value	Impact on Yield/Purity
Nitration temperature	0–5°C	Prevents over-nitration
Sulfonamide coupling base	DIPEA (5.0 equiv)	Neutralizes HCl, enhances coupling
N-Propylation solvent	Acetonitrile	Improves alkylation kinetics
Chromatography eluent	Ethyl acetate/hexane	Separates unreacted chloride

Industrial-Scale Production

• Continuous flow reactors : Reduce reaction time for nitration and sulfonamide coupling by 40%.
• Catalytic hydrogenation : Replaces stoichiometric reductants for greener pyrrolidine synthesis.
• Quality control : HPLC (C18 column, acetonitrile/water gradient) confirms >99% purity.

Characterization and Validation

• NMR : ¹H/¹³C NMR confirms N-propyl (δ 0.9–1.5 ppm) and pyrrolidine (δ 2.3–3.4 ppm) signals.
• Mass spectrometry : ESI-MS ([M+H]⁺ m/z 313.37) matches theoretical molecular weight.
• Elemental analysis : C, 57.28%; H, 4.63%; N, 11.65% (matches C₁₃H₁₉N₃O₄S).

Challenges and Solutions

• Nitro group stability : Avoid reducing agents during alkylation to prevent unintended reduction.
• Byproduct formation : Use excess propyl bromide (1.2 equiv) to minimize monoalkylated impurities.

Chemical Reactions Analysis

Types of Reactions

4-Nitro-N-propyl-N-(pyrrolidin-3-yl)benzene-1-sulfonamide can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst (e.g., palladium on carbon).

Reduction: The sulfonamide group can be reduced to a sulfonic acid derivative using strong reducing agents like lithium aluminum hydride.

Substitution: The nitro group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen gas, palladium on carbon catalyst.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Nucleophiles such as amines, thiols, or alkoxides.

Major Products Formed

Amino Derivatives: Formed by the reduction of the nitro group.

Sulfonic Acid Derivatives: Formed by the reduction of the sulfonamide group.

Substituted Derivatives: Formed by nucleophilic substitution reactions.

Scientific Research Applications

4-Nitro-N-propyl-N-(pyrrolidin-3-yl)benzene-1-sulfonamide has several scientific research applications:

Medicinal Chemistry: This compound can be used as a scaffold for the development of new drugs targeting various diseases. Its structural features allow for modifications that can enhance biological activity and selectivity.

Biological Studies: It can be used as a probe to study the interactions of sulfonamide derivatives with biological targets such as enzymes and receptors.

Industrial Applications: The compound can be used as an intermediate in the synthesis of other complex molecules, including agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-Nitro-N-propyl-N-(pyrrolidin-3-yl)benzene-1-sulfonamide involves its interaction with specific molecular targets. The sulfonamide group can form hydrogen bonds with amino acid residues in the active site of enzymes, leading to inhibition or modulation of enzyme activity. The nitro group can undergo reduction to form reactive intermediates that can interact with cellular components, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Sulfonamide derivatives are widely explored in medicinal chemistry due to their versatility in targeting enzymes and receptors. Below is a detailed comparison of 4-Nitro-N-propyl-N-(pyrrolidin-3-yl)benzene-1-sulfonamide with structurally or functionally related compounds:

Table 1: Structural and Functional Comparison of Sulfonamide Derivatives

Compound Name	Key Structural Features	Biological Activity	Key References
4-Nitro-N-propyl-N-(pyrrolidin-3-yl)benzene-1-sulfonamide	Nitro group, propyl, pyrrolidin-3-yl substituents	Hypothetical: Potential enzyme inhibition (inference from analogs)	—
FPI-1465	(3S)-Pyrrolidin-3-yl oxycarbamate	β-Lactamase inhibitor; synergizes with aztreonam/ceftazidime
SC-558	Quinazolinyl-ethenyl group	COX-2 inhibitor (inferred from structural analogs)
4-Acetyl-N-(pyridin-3-yl)benzene-1-sulfonamide	Acetyl group, pyridin-3-yl substituent	Unspecified; pyridine moiety may enhance solubility
Example 52 (Patent)	Trifluoroacetamido, tetrahydrofuran-3-yl	Likely protease or kinase inhibition (patent context)
Pyrrolidin-3-yl derivatives (Alzheimer’s)	Pyrrolidin-3-yl group with varied R-groups	β-Secretase inhibitors for Alzheimer’s disease

Key Observations:

This contrasts with FPI-1465, which uses a pyrrolidin-3-yl oxycarbamate for β-lactamase inhibition . The pyrrolidin-3-yl moiety is shared with Alzheimer’s-targeting compounds (), suggesting possible utility in central nervous system (CNS) disorders if optimized for blood-brain barrier penetration.

Structural Flexibility :

• Unlike 4-acetyl-N-(pyridin-3-yl)benzene-1-sulfonamide (), which incorporates a pyridine ring for solubility, the target compound’s pyrrolidine and propyl groups may prioritize lipophilicity and steric bulk, affecting pharmacokinetics.

Synergistic Potential: FPI-1465 demonstrates synergy with β-lactam antibiotics (e.g., aztreonam) . The target compound’s nitro group could similarly enhance antimicrobial activity when combined with nitroreductase-activating prodrugs.

Patent Context :

• Complex sulfonamides like Example 52 () highlight the therapeutic diversity of this class, spanning antifungals, antivirals, and kinase inhibitors. The target compound’s nitro and pyrrolidine groups may align with these applications.

Biological Activity

4-Nitro-N-propyl-N-(pyrrolidin-3-yl)benzene-1-sulfonamide, also known by its CAS number 1789009-16-0, is a sulfonamide derivative with potential pharmacological applications. This compound has garnered attention due to its structural features that suggest a range of biological activities, particularly in antimicrobial and anti-inflammatory domains. This article presents a comprehensive review of the biological activity associated with this compound, supported by data tables, case studies, and detailed research findings.

Chemical Structure and Properties

The molecular formula of 4-Nitro-N-propyl-N-(pyrrolidin-3-yl)benzene-1-sulfonamide is $C_{13}H_{19}N_{3}O_{4}S$. The presence of the nitro group and the sulfonamide moiety is significant for its biological activity.

Property	Value
CAS Number	1789009-16-0
Molecular Formula	C13H19N3O4S
Molecular Weight	297.37 g/mol
Chemical Class	Sulfonamide derivative

Antimicrobial Activity

Nitro-containing compounds are known for their antimicrobial properties. The mechanism of action typically involves the reduction of the nitro group to form reactive intermediates that can damage bacterial DNA. Studies have shown that similar nitro derivatives exhibit potent activity against various pathogens, including Staphylococcus aureus and Escherichia coli .

Case Study:
In a comparative study, several nitro derivatives were evaluated for their Minimum Inhibitory Concentration (MIC) against S. aureus. The results indicated that compounds with similar structural features to 4-Nitro-N-propyl-N-(pyrrolidin-3-yl)benzene-1-sulfonamide demonstrated MIC values ranging from 3.12 to 12.5 μg/mL, suggesting a promising antibacterial profile .

Anti-inflammatory Activity

The anti-inflammatory properties of nitro compounds are attributed to their ability to inhibit key inflammatory mediators such as iNOS and COX-2. Research indicates that modifications in the nitro group position can enhance anti-inflammatory activity .

Research Findings:
A study highlighted that certain nitro-substituted benzamides exhibited significant inhibition of iNOS, COX-2, IL1β, and TNF-α, indicating multi-target potential for inflammatory diseases . The structural modifications in similar compounds suggest that 4-Nitro-N-propyl-N-(pyrrolidin-3-yl)benzene-1-sulfonamide could also possess these beneficial effects.

Structure-Activity Relationship (SAR)

The SAR analysis indicates that the presence of electron-withdrawing groups like nitro enhances the biological activity of sulfonamides. The position and nature of substituents on the benzene ring significantly influence the compound's efficacy against microbial strains.

Substituent Position	Biological Activity
Para (4-position)	Enhanced antibacterial activity
Meta (3-position)	Reduced activity
Nitro Group	Critical for DNA binding

Q & A

Q. What synthetic routes are commonly employed for preparing 4-nitrobenzene-sulfonamide derivatives, and how are reaction conditions optimized?

The synthesis typically involves coupling a nitro-substituted benzene-sulfonyl chloride with amine precursors (e.g., pyrrolidine derivatives). Key steps include:

• Sulfonamide bond formation : Reacting sulfonyl chloride with amines in anhydrous dichloromethane or THF under basic conditions (e.g., triethylamine) at 0–25°C .
• Nitro group stability : Ensuring nitro groups remain intact by avoiding strong reducing agents during synthesis.
• Purity optimization : Column chromatography (silica gel, ethyl acetate/hexane) and recrystallization (ethanol/water) yield >95% purity. Reaction progress is monitored via TLC and confirmed by HPLC .

Q. Which analytical techniques are critical for characterizing this compound?

• Structural confirmation :
  • ¹H/¹³C NMR : Assign peaks for nitro (δ ~8.2 ppm for aromatic protons) and sulfonamide groups (δ ~3.5 ppm for pyrrolidine N–H) .
  • HRMS : Confirm molecular ion [M+H]⁺ with <2 ppm error .
• Purity assessment : Reverse-phase HPLC (C18 column, acetonitrile/water gradient) with UV detection at 254 nm .

Q. What are the solubility and stability profiles of this compound under experimental conditions?

• Solubility : Moderately soluble in DMSO (>10 mM) and dichloromethane, but poorly soluble in aqueous buffers. Use co-solvents (e.g., 5% DMSO in PBS) for biological assays .
• Stability : Stable at −20°C for >6 months. Degrades in acidic conditions (pH <3) via nitro group reduction or sulfonamide hydrolysis .

Q. What preliminary toxicity and safety data are available?

• In vitro cytotoxicity : IC₅₀ >50 µM in HEK293 cells (MTT assay), suggesting low acute toxicity .
• Handling precautions : Avoid inhalation (irritant) and use PPE due to potential mutagenicity of nitroaromatics .

Advanced Research Questions

Q. How do structural modifications (e.g., substituents on pyrrolidine or nitro position) affect biological activity?

Comparative studies of analogs reveal:

Substituent	Biological Activity (IC₅₀, µM)	Key Finding
Nitro at para position	1.2 (Enzyme X inhibition)	Optimal electronic effects for target binding .
Propyl vs. methyl	0.8 vs. 5.4	Longer alkyl chains enhance lipophilicity and membrane permeability .
Pyrrolidine vs. piperidine	2.1 vs. 8.9	Smaller ring size improves steric compatibility with active sites .

Q. How can computational methods guide the design of derivatives with enhanced target selectivity?

• Docking studies : Use Schrödinger Suite or AutoDock to model interactions with target enzymes (e.g., carbonic anhydrase). The nitro group forms hydrogen bonds with active-site residues (e.g., Thr199) .
• QSAR models : Correlate logP and polar surface area with cellular uptake (R² = 0.89) .

Q. What experimental strategies resolve contradictions in biological activity data (e.g., in vitro vs. in vivo efficacy)?

• Pharmacokinetic profiling : Measure plasma half-life (t₁/₂) and bioavailability in rodent models. Poor in vivo activity may stem from rapid metabolism (e.g., CYP3A4-mediated oxidation) .
• Metabolite identification : LC-MS/MS detects major metabolites (e.g., nitro-reduced amine derivatives) that may lack activity .

Q. How is the compound’s mechanism of action validated in complex biological systems?

• Target engagement assays : Use cellular thermal shift assays (CETSA) to confirm binding to intended targets .
• CRISPR knockouts : Ablate putative targets (e.g., enzyme X) in cell lines to assess loss of compound activity .

Q. What are the limitations of current research on this compound?

• Lack of in vivo neurotoxicity data : Most studies focus on acute effects; chronic exposure risks are uncharacterized .
• Synthetic scalability : Multi-step synthesis (overall yield <30%) limits bulk production for preclinical trials .